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2-{[(1-cyclohexyl-1H-tetraazol-5-yl)sulfanyl]methyl}-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone 2-{[(1-cyclohexyl-1H-tetraazol-5-yl)sulfanyl]methyl}-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995487
InChI: InChI=1S/C23H21F3N6OS/c24-23(25,26)15-7-6-10-17(13-15)31-20(27-19-12-5-4-11-18(19)21(31)33)14-34-22-28-29-30-32(22)16-8-2-1-3-9-16/h4-7,10-13,16H,1-3,8-9,14H2
SMILES: C1CCC(CC1)N2C(=NN=N2)SCC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC(=C5)C(F)(F)F
Molecular Formula: C23H21F3N6OS
Molecular Weight: 486.5 g/mol

2-{[(1-cyclohexyl-1H-tetraazol-5-yl)sulfanyl]methyl}-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone

CAS No.:

Cat. No.: VC0995487

Molecular Formula: C23H21F3N6OS

Molecular Weight: 486.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[(1-cyclohexyl-1H-tetraazol-5-yl)sulfanyl]methyl}-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone -

Specification

Molecular Formula C23H21F3N6OS
Molecular Weight 486.5 g/mol
IUPAC Name 2-[(1-cyclohexyltetrazol-5-yl)sulfanylmethyl]-3-[3-(trifluoromethyl)phenyl]quinazolin-4-one
Standard InChI InChI=1S/C23H21F3N6OS/c24-23(25,26)15-7-6-10-17(13-15)31-20(27-19-12-5-4-11-18(19)21(31)33)14-34-22-28-29-30-32(22)16-8-2-1-3-9-16/h4-7,10-13,16H,1-3,8-9,14H2
Standard InChI Key FNOLMKURZXHMAQ-UHFFFAOYSA-N
SMILES C1CCC(CC1)N2C(=NN=N2)SCC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC(=C5)C(F)(F)F
Canonical SMILES C1CCC(CC1)N2C(=NN=N2)SCC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC(=C5)C(F)(F)F

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